Cas no 61012-31-5 (Ferulamide)

• Product Name: Ferulamide
• CAS No: 61012-31-5
• MF: C₁₀H₁₁NO₃
• MW: 193.199242830276
• CID: 837510
• PubChem ID: 6433734
• Update Time: 2025-11-02

Ferulamide Chemical and Physical Properties

Names and Identifiers

• 3-(4-Hydroxy-3-methoxyphenyl)acrylamide
• Ferulamide
• 3-(4-hydroxy-3-methoxyphenyl)prop-2-enamide
• 4-Hydroxy-3-methoxycinnamamide
• [ "4-Hydroxy-3-methoxycinnamamide" ]
• 61012-31-5
• 2-Propenamide, 3-(4-hydroxy-3-methoxyphenyl)-, (E)-
• DA-73338
• CINNAMAMIDE, 4-HYDROXY-3-METHOXY-
• Ferulic amide
• CS-0024415
• Ferulic acid amide
• (E)-3-(4-hydroxy-3-methoxyphenyl)acrylamide
• 3-(4-Hydroxy-3-methoxyphenyl)-2-propenamide
• AN-068/14539047
• HY-N3894
• 2-Propenamide, 3-(4-hydroxy-3-methoxyphenyl)-
• (2E)-3-(4-Hydroxy-3-methoxyphenyl)-2-propenamide
• NCGC00381167-01!(E)-3-(4-hydroxy-3-methoxyphenyl)prop-2-enamide
• 4-Hydroxy-3-methoxycinnamide
• Ferulamid
• 19272-90-3
• (E)-3-(4-hydroxy-3-methoxyphenyl)prop-2-enamide
• DTXSID201031242
• AKOS006243234

• MDL： MFCD00017148
• Inchi： 1S/C10H11NO3/c1-14-9-6-7(2-4-8(9)12)3-5-10(11)13/h2-6,12H,1H3,(H2,11,13)/b5-3-
• InChI Key： YYAJJKZSQWOLIP-HYXAFXHYSA-N
• SMILES： COC1C(O)=CC=C(/C=C\C(=O)N)C=1

Computed Properties

• Exact Mass: 193.07400
• Monoisotopic Mass: 193.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 72.6Ų

Experimental Properties

• Color/Form: Brown cryst.
• Density: 1.3±0.1 g/cm3
• Boiling Point: 435.3±45.0 °C at 760 mmHg
• Flash Point: 217.0±28.7 °C
• PSA: 72.55000
• LogP: 1.59960
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

Ferulamide Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives

Additional information on Ferulamide

Ferulamide (CAS No. 61012-31-5): A Comprehensive Overview of Properties, Applications, and Market Trends

Ferulamide (CAS No. 61012-31-5) is a naturally occurring phenolic amide compound derived from ferulic acid, a well-known antioxidant found in various plants. This bioactive molecule has gained significant attention in recent years due to its potential health benefits and versatile applications in the nutraceutical, cosmetic, and pharmaceutical industries. As consumers increasingly seek natural alternatives to synthetic compounds, research on ferulamide derivatives and their biological activities has become a hot topic in scientific circles.

The chemical structure of ferulamide features a hydroxycinnamoyl moiety linked to an amine group, which contributes to its unique physicochemical properties. With a molecular formula of C₁₀H₁₁NO₃ and a molecular weight of 193.20 g/mol, this compound exhibits moderate solubility in polar organic solvents and limited solubility in water. The presence of both phenolic and amide functional groups makes ferulamide an interesting subject for structure-activity relationship studies, particularly in the context of natural product chemistry and drug discovery.

Recent studies have highlighted the potential bioactive properties of ferulamide, including its antioxidant, anti-inflammatory, and neuroprotective effects. These findings align with current consumer trends favoring plant-based bioactive compounds for health maintenance and disease prevention. Researchers are particularly interested in how ferulamide compares to its parent compound, ferulic acid, in terms of bioavailability and biological activity. Some studies suggest that the amide modification may enhance certain pharmacological properties while maintaining the beneficial effects associated with phenolic compounds.

In the cosmetic industry, ferulamide has emerged as a promising ingredient for anti-aging formulations and skin protection products. Its ability to scavenge free radicals and potentially protect against UV-induced damage makes it attractive for natural skincare solutions. This application taps into the growing demand for clean beauty products and sustainable cosmetic ingredients, which are among the most searched topics in the personal care sector today.

The nutraceutical applications of ferulamide represent another area of growing interest. As part of the broader category of phenolic amides, it may contribute to the health-promoting effects of various plant extracts used in dietary supplements. Current research explores its potential role in supporting gut health, cognitive function, and metabolic regulation - all trending topics in nutritional science and functional food development.

From a market perspective, the global demand for specialty chemicals like ferulamide is expected to grow steadily, driven by increasing consumer awareness of natural bioactive compounds. Manufacturers are focusing on developing sustainable extraction methods and cost-effective synthesis routes to meet this demand. The compound's relative scarcity in natural sources has prompted investigations into biotechnological production methods, including microbial fermentation and enzymatic conversion approaches.

Quality control and standardization remain important considerations for ferulamide-containing products. Analytical methods such as HPLC analysis and mass spectrometry are commonly employed to ensure purity and quantify content in various matrices. These technical aspects are crucial for researchers and industry professionals searching for reliable information about ferulamide characterization and quality assessment protocols.

Future research directions for ferulamide (CAS No. 61012-31-5) may include exploring its potential synergistic effects with other bioactive compounds, optimizing its delivery systems for enhanced bioavailability, and investigating its mechanisms of action at the molecular level. As the scientific community continues to uncover the multifaceted properties of this interesting compound, its applications are likely to expand into new areas of health and wellness, personal care, and possibly functional materials.

The growing body of research on ferulamide derivatives also opens opportunities for structure modification to enhance specific biological activities. This approach aligns with current trends in medicinal chemistry and natural product optimization, where slight modifications to natural compounds can lead to improved therapeutic profiles. Such developments make ferulamide a compound worth watching in both academic and industrial settings.